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In the realm of polymer science, safeguarding materials from the degradative effects of

weathering is paramount to ensuring their longevity and performance. Ultraviolet (UV) radiation,

moisture, and temperature fluctuations can lead to aesthetic and structural failures, such as

discoloration, loss of gloss, and embrittlement. To counteract these effects, light stabilizers are

incorporated into polymeric matrices. Among these, Hindered Amine Light Stabilizers (HALS)

are a critically important class, and Chimassorb 119 has emerged as a high-performance

option.

This guide provides an objective comparison of Chimassorb 119 with other light stabilizers,

supported by experimental data from accelerated weathering tests. It is intended for

researchers, scientists, and professionals in polymer and materials science to aid in the

selection of appropriate stabilization systems.

Performance of Chimassorb 119 in Polymer
Systems
Chimassorb 119 is a high-molecular-weight HALS with low volatility and a low tendency to

migrate, providing excellent bulk protection to polymers. Its piperidyl-methyl group reduces

chemical interactions and discoloration, a distinct advantage over some other commercial

HALS.[1] It is effective in a wide range of polymers, including polyolefins (polypropylene and

polyethylene), thermoplastic olefins (TPOs), and acrylonitrile-butadiene-styrene (ABS).[2][3]
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Comparative Performance Data
The following tables summarize the performance of Chimassorb 119 and its alternatives in

accelerated weathering tests. It is important to note that the data is compiled from different

studies and polymer systems; therefore, direct comparisons should be made with caution.

Table 1: Gloss Retention of Stabilized Thermoplastic Olefin (TPO) after Xenon Arc Weathering

Stabilizer System
% Gloss Retention after
2500 kJ

% Gloss Retention after
4000 kJ

0.29% Tinuvin 123 S + 0.2%

Chimassorb 119 + 0.2%

Tinuvin 328

72.5% 45.8%

0.4% Tinuvin 791 + 0.2%

Tinuvin 328
43.6% 7.6%

Source: Adapted from Ciba Specialty Chemicals Brochure.[4] The addition of a UV absorber

(Tinuvin 328) and a non-interacting HALS (Tinuvin 123 S) creates a synergistic system.

Table 2: Color Change (ΔE) of Stabilized Black TPO after Xenon Arc Weathering

Stabilizer System (at
0.25%)

ΔE after 2000 hours ΔE after 4000 hours

Tinuvin XT 850 ~1 ~2

Tinuvin 791 ~2 ~4

Tinuvin 770 ~3 ~6

Chimassorb 119

Not directly tested in this study,

but benchmarked against for

high performance

Not directly tested in this study,

but benchmarked against for

high performance

Source: Adapted from a presentation on weathering of innovative light stabilization systems for

PP/TPO.[5] While Chimassorb 119 was not included in this specific dataset, the performance

of other HALS provides a benchmark.
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Table 3: Retention of Mechanical Properties in Polypropylene (PP) after Accelerated

Weathering

Stabilizer System
Retention of
Tensile Strength
(%)

Retention of
Elongation at
Break (%)

Weathering Method

PP + Chimassorb 944

+ FCo
~80% ~60% Xenon Arc

PP + Tinuvin 770 +

FCo
~75% ~50% Xenon Arc

Source: Adapted from a study on coir fiber polypropylene composites.[6] This data on

Chimassorb 944 and Tinuvin 770 provides an indication of the performance of high and low

molecular weight HALS, respectively. FCo refers to coir fiber.

Experimental Protocols
The data presented above was generated using standardized accelerated weathering test

methods. The following are detailed protocols for two of the most common methods.

Xenon Arc Accelerated Weathering (Based on ASTM
G155)
This method simulates the full spectrum of sunlight using a xenon arc lamp.[7]

Apparatus: A xenon arc weathering apparatus equipped with appropriate filters to simulate

either direct outdoor sunlight or sunlight through window glass. The chamber allows for

control of irradiance, temperature, and humidity.

Test Specimens: Prepared according to the relevant material specification. Typically, flat

panels of the polymer with and without the stabilizer are used.

Exposure Cycle: A common cycle for automotive applications is Cycle 1 from ASTM G155,

which consists of:
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Light Cycle: 102 minutes of light at a specified irradiance (e.g., 0.55 W/m² at 340 nm), a

black panel temperature of 63°C, and 50% relative humidity.

Light and Water Spray Cycle: 18 minutes of light with a continuous front and back water

spray.

Duration: The total exposure duration is determined by the material and its intended

application, often ranging from 1000 to 4000 hours.

Evaluation: Specimens are periodically removed and evaluated for changes in color

(spectrophotometer), gloss (gloss meter), and mechanical properties (tensile tester).

Fluorescent UV Accelerated Weathering (Based on
ASTM G154)
This method uses fluorescent lamps to simulate the UV portion of the solar spectrum.[8][9]

Apparatus: A QUV accelerated weathering tester equipped with UVA-340 lamps, which

provide a good simulation of sunlight in the critical short-wavelength UV region. The chamber

also provides for condensation and temperature control.

Test Specimens: Prepared as for the xenon arc test.

Exposure Cycle: A typical cycle consists of:

UV Exposure: 8 hours of UV irradiation at a controlled temperature (e.g., 60°C).

Condensation: 4 hours of condensation at a controlled temperature (e.g., 50°C) in the

dark.

Duration: Similar to xenon arc testing, the duration depends on the material and application.

Evaluation: Properties are evaluated in the same manner as for the xenon arc test.

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for an accelerated weathering study.
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Caption: Workflow for accelerated weathering testing of stabilized polymers.
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Conclusion
Chimassorb 119 demonstrates excellent performance as a light stabilizer for a variety of

polymers, particularly in demanding applications where long-term durability is critical. Its high

molecular weight and unique chemical structure contribute to its low volatility, migration

resistance, and reduced interaction with other formulation components. While direct,

comprehensive comparative data under identical conditions can be challenging to find in the

public domain, the available information indicates that Chimassorb 119, especially when used

in synergistic systems with other stabilizers, provides superior protection against the

detrimental effects of weathering. The selection of an appropriate stabilization package will

ultimately depend on the specific polymer, the intended application, and the desired

performance characteristics. The experimental protocols and data presented in this guide offer

a valuable resource for making informed decisions in the development of weather-resistant

polymeric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141851#accelerated-weathering-testing-of-polymers-
stabilized-with-chimassorb-119]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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